Ethyl 2-[4-(trifluoromethyl)pyridin-2-yl]hydrazine-1-carboxylate

• IUPAC Name: ethyl N-[[4-(trifluoromethyl)pyridin-2-yl]amino]carbamate
• InChI: InChI=1S/C9H10F3N3O2/c1-2-17-8(16)15-14-7-5-6(3-4-13-7)9(10,11)12/h3-5H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key: INDHBOLSKUAZOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNC1=NC=CC(=C1)C(F)(F)F
• Molecular Formula: C9H10F3N3O2
• Molecular Weight: 249.19 g/mol
• Solubility: 19 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 2-[4-(trifluoromethyl)pyridin-2-yl]hydrazine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EF24 and is a synthetic analog of curcumin, a natural compound found in turmeric. EF24 has been found to exhibit a range of biological activities, making it a promising candidate for various biomedical applications.

Mechanism of Action

EF24 exerts its biological effects by modulating various signaling pathways in cells. It has been found to inhibit the activity of NF-kB, a transcription factor that plays a key role in inflammation and cancer. EF24 also activates the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and physiological effects:
EF24 has been found to exhibit a range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. EF24 has also been found to improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

EF24 has several advantages as a research tool. It is a synthetic compound with well-defined chemical properties, making it easy to synthesize and purify. EF24 also exhibits potent biological activity at low concentrations, making it a cost-effective research tool. However, EF24 also has some limitations. It has poor solubility in aqueous solutions, which can limit its use in certain experimental settings. EF24 also exhibits some toxicity at high concentrations, which can limit its use in certain in vivo studies.

Future Directions

There are several future directions for research on EF24. One area of research is the development of EF24-based cancer therapies. EF24 has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another area of research is the development of EF24-based treatments for neurodegenerative diseases. EF24 has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to elucidate the molecular mechanisms underlying the biological effects of EF24, which could lead to the development of more potent and selective analogs.

Synthesis Methods

EF24 can be synthesized through a multi-step process involving the reaction of 2,4-difluoropyridine with hydrazine hydrate, followed by the reaction with ethyl chloroformate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

EF24 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of EF24 is in cancer therapy. EF24 has been found to exhibit potent anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth and metastasis of cancer cells.